Pirodavir
Pirodavir
Pirodavir is an antipicornavirus agent.
Brand Name:
Vulcanchem
CAS No.:
124436-59-5
VCID:
VC0539792
InChI:
InChI=1S/C21H27N3O3/c1-3-26-21(25)18-5-7-19(8-6-18)27-15-12-17-10-13-24(14-11-17)20-9-4-16(2)22-23-20/h4-9,17H,3,10-15H2,1-2H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)OCCC2CCN(CC2)C3=NN=C(C=C3)C
Molecular Formula:
C21H27N3O3
Molecular Weight:
369.5 g/mol
Pirodavir
CAS No.: 124436-59-5
Cat. No.: VC0539792
Molecular Formula: C21H27N3O3
Molecular Weight: 369.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Pirodavir is an antipicornavirus agent. |
|---|---|
| CAS No. | 124436-59-5 |
| Molecular Formula | C21H27N3O3 |
| Molecular Weight | 369.5 g/mol |
| IUPAC Name | ethyl 4-[2-[1-(6-methylpyridazin-3-yl)piperidin-4-yl]ethoxy]benzoate |
| Standard InChI | InChI=1S/C21H27N3O3/c1-3-26-21(25)18-5-7-19(8-6-18)27-15-12-17-10-13-24(14-11-17)20-9-4-16(2)22-23-20/h4-9,17H,3,10-15H2,1-2H3 |
| Standard InChI Key | KCHIOGFOPPOUJC-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)OCCC2CCN(CC2)C3=NN=C(C=C3)C |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)OCCC2CCN(CC2)C3=NN=C(C=C3)C |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator